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Compound of Interest

Compound Name: Isoguanosine

Cat. No.: B3425122 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Isoguanosine was located. The following

safety recommendations are based on the documented hazards of the closely related

compound, Isoguanine. It is imperative for researchers to conduct a thorough risk assessment

before handling Isoguanosine and to consult with their institution's Environmental Health and

Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Isoguanosine. Adherence to these protocols is

critical for personal safety and to maintain the integrity of research.

Hazard Identification and Safety Precautions
Based on the data for Isoguanine, Isoguanosine should be handled as a substance that may

cause skin and serious eye irritation.[1][2][3]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]
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Precautionary Statements:

P261: Avoid breathing dust.[1]

P264: Wash skin thoroughly after handling.[1][2]

P280: Wear protective gloves/eye protection/face protection.[1][2]

P302+P352: IF ON SKIN: Wash with plenty of water.[1][2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P332+P313: If skin irritation occurs: Get medical advice/attention.[1][2]

P337+P313: If eye irritation persists: Get medical advice/attention.[1]

P362+P364: Take off contaminated clothing and wash it before reuse.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for Isoguanine, the base of

Isoguanosine.

Property Value

Molecular Formula C5H5N5O

Molecular Weight 151.13 g/mol

Melting Point >360 °C

Solubility in 1 M NaOH 50 mg/ml

Purity (HPLC) >98.0%

(Data for Isoguanine)[1]
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Operational Plan: Handling Isoguanosine in a
Laboratory Setting
This section provides a step-by-step guide for the safe handling of Isoguanosine.

Personal Protective Equipment (PPE)
Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashing, a chemical-resistant apron should be worn over the lab coat.[1]

Hand Protection: Chemical-resistant disposable gloves (e.g., nitrile) are mandatory. Double

gloving is recommended due to the potential for skin irritation. Gloves should be inspected

for integrity before use and changed immediately if contaminated.[1]

Eye and Face Protection: Chemical safety goggles are required to protect against splashes

and airborne particles. A face shield should be worn in addition to safety goggles when

handling larger quantities or when there is a significant risk of splashing.[1]

Respiratory Protection: All handling of Isoguanosine powder must be conducted in a

certified chemical fume hood to minimize the inhalation of airborne particles. If engineering

controls are not sufficient, a NIOSH-approved respirator should be used.[1]

Experimental Protocols
Weighing Isoguanosine Powder:

Ensure the analytical balance is inside a chemical fume hood or a ventilated balance

enclosure.[1]

Use anti-static weigh boats or paper.

Carefully transfer the desired amount of Isoguanosine powder using a clean spatula,

avoiding the creation of dust.[1]

Clean any spills immediately according to the spill response protocol.[1]

Dissolving Isoguanosine:
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Add the weighed Isoguanosine powder to a suitable container.

Slowly add the desired solvent while stirring.[1]

If necessary, gently heat or sonicate the solution to aid dissolution, ensuring the container is

appropriately covered to prevent splashing.[1]

Handle the resulting solution with the same level of PPE as the powder.[1]

Disposal Plan
Proper disposal of Isoguanosine and contaminated materials is crucial to prevent

environmental contamination and ensure a safe laboratory.

Waste Segregation and Collection
Solid Waste: Collect unused or expired Isoguanosine powder in its original or a clearly

labeled, sealed waste container. Contaminated materials such as weigh boats, pipette tips,

and gloves must be collected in a designated, leak-proof container lined with a heavy-duty

plastic bag and labeled as "Hazardous Chemical Waste".[1]

Liquid Waste: Collect solutions containing Isoguanosine in a designated, leak-proof, and

chemically compatible container. The container must be clearly labeled with "Hazardous

Waste," the full chemical name "Isoguanosine," and the approximate concentration and

volume.[1]

Storage and Final Disposal
Store sealed and labeled waste containers in a designated satellite accumulation area within

the laboratory. This area should be secure, away from general laboratory traffic, and in a

secondary containment tray.[1]

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[1][2]

Never dispose of Isoguanosine or its solutions down the drain.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]
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Decontamination
Thoroughly decontaminate all surfaces and equipment that have come into contact with

Isoguanosine using an appropriate cleaning agent (e.g., a detergent solution followed by

water). Dispose of all cleaning materials as hazardous waste.[1][2]

Workflow for Safe Handling and Disposal of
Isoguanosine
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Caption: Workflow for the safe handling and disposal of Isoguanosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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